N-(2-methoxyethyl)-5-(4-methylphenyl)-3-isoxazolecarboxamide
Overview
Description
N-(2-methoxyethyl)-5-(4-methylphenyl)-3-isoxazolecarboxamide, also known as LY404187, is a chemical compound that has been widely studied for its potential therapeutic applications in various diseases. This compound belongs to the class of isoxazolecarboxamides and has shown promising results in preclinical studies.
Mechanism of Action
The exact mechanism of action of N-(2-methoxyethyl)-5-(4-methylphenyl)-3-isoxazolecarboxamide is not fully understood, but it has been shown to act as a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). This receptor is involved in the regulation of synaptic plasticity and has been implicated in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
N-(2-methoxyethyl)-5-(4-methylphenyl)-3-isoxazolecarboxamide has been shown to have a number of biochemical and physiological effects, including the modulation of glutamate transmission, the regulation of calcium signaling, and the activation of various signaling pathways. The compound has also been shown to have a positive effect on memory and cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2-methoxyethyl)-5-(4-methylphenyl)-3-isoxazolecarboxamide is its selectivity for the mGluR5 receptor, which allows for more specific targeting of this receptor in preclinical studies. However, one limitation of this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.
Future Directions
There are a number of potential future directions for research on N-(2-methoxyethyl)-5-(4-methylphenyl)-3-isoxazolecarboxamide, including the development of more potent and selective mGluR5 antagonists, the investigation of the compound's effects on other neurological and psychiatric disorders, and the exploration of alternative routes of administration to improve solubility and bioavailability. Additionally, further studies are needed to fully elucidate the mechanism of action of N-(2-methoxyethyl)-5-(4-methylphenyl)-3-isoxazolecarboxamide and its potential therapeutic applications.
Scientific Research Applications
N-(2-methoxyethyl)-5-(4-methylphenyl)-3-isoxazolecarboxamide has been studied extensively for its potential therapeutic applications in various diseases, including Alzheimer's disease, Parkinson's disease, schizophrenia, and anxiety disorders. The compound has been shown to have a positive effect on memory and cognitive function in animal models of Alzheimer's disease and has been proposed as a potential treatment for this disease.
properties
IUPAC Name |
N-(2-methoxyethyl)-5-(4-methylphenyl)-1,2-oxazole-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O3/c1-10-3-5-11(6-4-10)13-9-12(16-19-13)14(17)15-7-8-18-2/h3-6,9H,7-8H2,1-2H3,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJRPPMKNFINXIQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC(=NO2)C(=O)NCCOC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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